Cas no 903850-95-3 (methyl 1-(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methylpiperidine-4-carboxylate)

• Product Name: methyl 1-(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methylpiperidine-4-carboxylate
• CAS No: 903850-95-3
• MF: C₂₃H₂₃NO₅
• MW: 393.432426691055
• CID: 5425319
• Update Time: 2025-05-21

methyl 1-(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[(6-hydroxy-2-oxo-7-phenylchromen-4-yl)methyl]piperidine-4-carboxylate
• methyl 1-(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methylpiperidine-4-carboxylate

• Inchi： 1S/C23H23NO5/c1-28-23(27)16-7-9-24(10-8-16)14-17-11-22(26)29-21-13-18(20(25)12-19(17)21)15-5-3-2-4-6-15/h2-6,11-13,16,25H,7-10,14H2,1H3
• InChI Key： HICRSYAROKGHRJ-UHFFFAOYSA-N
• SMILES： N1(CC2C3=CC(O)=C(C4=CC=CC=C4)C=C3OC(=O)C=2)CCC(C(OC)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins

Additional information on methyl 1-(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methylpiperidine-4-carboxylate

Recent Advances in the Study of Methyl 1-(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methylpiperidine-4-carboxylate (CAS: 903850-95-3)

Methyl 1-(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methylpiperidine-4-carboxylate (CAS: 903850-95-3) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This coumarin-based derivative exhibits a unique structural framework, combining a chromen-2-one core with a piperidine-4-carboxylate moiety, which has been explored for its pharmacological properties. Recent studies have focused on its synthesis, mechanism of action, and potential applications in treating various diseases, particularly those involving inflammatory and oxidative stress pathways.

The compound's structural features suggest it may interact with multiple biological targets, including enzymes and receptors involved in inflammation and apoptosis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 1-(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methylpiperidine-4-carboxylate exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade. The study utilized molecular docking and in vitro assays to elucidate the binding interactions, revealing a high affinity for the COX-2 active site. These findings position the compound as a promising candidate for the development of novel anti-inflammatory agents.

Further research has explored the compound's antioxidant properties. A 2024 preprint in BioRxiv reported that methyl 1-(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methylpiperidine-4-carboxylate effectively scavenges reactive oxygen species (ROS) in cellular models of oxidative stress. The study highlighted the compound's ability to protect neuronal cells from oxidative damage, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The researchers employed fluorescence-based assays and Western blot analysis to confirm the compound's neuroprotective effects, which were attributed to its ability to modulate the Nrf2-ARE signaling pathway.

In addition to its anti-inflammatory and antioxidant activities, recent investigations have examined the compound's pharmacokinetic profile. A 2023 study in European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of methyl 1-(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methylpiperidine-4-carboxylate using in vitro and in vivo models. The results indicated favorable oral bioavailability and metabolic stability, with minimal cytotoxicity observed in hepatic cell lines. These findings support the compound's potential for further preclinical development.

Despite these promising results, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are focused on structural modifications to enhance its selectivity and reduce off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to advance the compound through the drug discovery pipeline. The integration of computational chemistry and high-throughput screening technologies is expected to accelerate the identification of derivatives with improved therapeutic indices.

In conclusion, methyl 1-(6-hydroxy-2-oxo-7-phenyl-2H-chromen-4-yl)methylpiperidine-4-carboxylate (CAS: 903850-95-3) represents a versatile scaffold with significant potential in medicinal chemistry. Its multifaceted pharmacological activities, combined with a favorable pharmacokinetic profile, make it a compelling candidate for further investigation. Future studies should prioritize in vivo efficacy and toxicity assessments to validate its therapeutic potential and pave the way for clinical translation.